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Compound of Interest

Compound Name: O-Decylhydroxylamine

Cat. No.: B3381999

Bioorthogonal Chemistry: Oxime Ligation

The most prominent application of O-alkylhydroxylamines is in bioorthogonal chemistry, a set of
reactions that can occur in living systems without interfering with native biochemical processes.
The reaction between an aminooxy group and a carbonyl group, termed "oxime ligation," is a
cornerstone of this field.[1] It is valued for its high chemoselectivity, as aldehydes and ketones
are relatively rare in biological systems, ensuring minimal off-target reactions.[1]

The reaction proceeds via a nucleophilic attack of the aminooxy nitrogen on the carbonyl
carbon, forming a stable C=N-O bond.[2] The reaction rate is pH-dependent and can be
significantly accelerated at neutral pH by nucleophilic catalysts, such as aniline and its
derivatives (e.g., m-phenylenediamine).[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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